Cas no 2001897-03-4 (2-(4-bromo-2,3-difluorophenyl)-2-fluoroacetic acid)

• Product Name: 2-(4-bromo-2,3-difluorophenyl)-2-fluoroacetic acid
• CAS No: 2001897-03-4
• MF: C₈H₄BrF₃O₂
• MW: 269.015372276306
• CID: 6066270
• PubChem ID: 165490480
• Update Time: 2025-07-21

2-(4-bromo-2,3-difluorophenyl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,3-difluorophenyl)-2-fluoroacetic acid
• 2001897-03-4
• EN300-1139399

• Inchi： 1S/C8H4BrF3O2/c9-4-2-1-3(5(10)7(4)12)6(11)8(13)14/h1-2,6H,(H,13,14)
• InChI Key： AYVLIVVRRXBIKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)F)C(C(=O)O)F

Computed Properties

• Exact Mass: 267.93468g/mol
• Monoisotopic Mass: 267.93468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(4-bromo-2,3-difluorophenyl)-2-fluoroacetic acid

Recent Advances in the Study of 2-(4-bromo-2,3-difluorophenyl)-2-fluoroacetic acid (CAS: 2001897-03-4)

The compound 2-(4-bromo-2,3-difluorophenyl)-2-fluoroacetic acid (CAS: 2001897-03-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 2-(4-bromo-2,3-difluorophenyl)-2-fluoroacetic acid as a key intermediate in the synthesis of novel fluorinated pharmaceuticals. Fluorinated compounds are increasingly important in drug design due to their enhanced metabolic stability, bioavailability, and binding affinity. The presence of multiple fluorine atoms in this compound suggests potential applications in the development of kinase inhibitors or other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-(4-bromo-2,3-difluorophenyl)-2-fluoroacetic acid through a modified halogen dance reaction, achieving a yield of 78% with high purity. The researchers emphasized the compound's stability under various pH conditions, making it suitable for further derivatization.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 2-(4-bromo-2,3-difluorophenyl)-2-fluoroacetic acid exhibit promising inhibitory effects against several cancer cell lines, particularly in breast and lung cancer models. The mechanism of action appears to involve interference with cellular signaling pathways, though further investigation is needed to fully elucidate the molecular targets.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2022-2023 for its use in combination therapies. One notable application involves its conjugation with monoclonal antibodies to create targeted drug delivery systems, potentially reducing systemic toxicity while maintaining therapeutic efficacy.

Despite these promising developments, challenges remain in the large-scale production and formulation of 2-(4-bromo-2,3-difluorophenyl)-2-fluoroacetic acid. Current research is focusing on optimizing synthetic routes to improve yield and reduce production costs, as well as investigating its pharmacokinetic properties in animal models.

In conclusion, 2-(4-bromo-2,3-difluorophenyl)-2-fluoroacetic acid represents an important building block in modern medicinal chemistry with diverse potential applications. Continued research into its properties and derivatives may lead to significant advancements in targeted therapy development. Future studies should focus on comprehensive toxicity profiling and in vivo efficacy evaluation to fully assess its therapeutic potential.